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Compound of Interest

Compound Name: Manganese bromide

CAS No.: 12738-03-3

Cat. No.: B078968

Get Quote

This in-depth guide provides a comprehensive overview of the physical and chemical

properties of Manganese(II) bromide (MnBr2), tailored for researchers, scientists, and

professionals in drug development and materials science. This document moves beyond a

simple recitation of facts to offer a synthesized understanding of MnBr2's characteristics, its

experimental considerations, and its diverse applications.

Introduction
Manganese(II) bromide (MnBr2) is an inorganic compound with the chemical formula MnBr2.[1]

[2] It is a versatile chemical that exists in both anhydrous and hydrated forms, with the

tetrahydrate (MnBr2·4H2O) being a common variant.[1][3] This guide will delve into the critical

physical and chemical properties of MnBr2, providing a foundational understanding for its use

in laboratory and industrial settings. The compound's distinctive paramagnetic properties and

its utility as a precursor for various manganese-containing materials make it a subject of

significant interest in contemporary research and development.[4]

Physical Properties
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The physical characteristics of Manganese(II) bromide are fundamental to its handling, storage,

and application. These properties are summarized in the tables below, with detailed

explanations to follow.

Summary of Physical Data
Table 1: Physical Properties of Anhydrous Manganese(II) Bromide (MnBr2)

Property Value

Molecular Weight 214.75 g/mol [2][5]

Appearance
Pink to light red crystalline powder or chunks[2]

[6]

Melting Point 698 °C (1288 °F; 971 K)[1][2][7]

Boiling Point 1027 °C (1881 °F; 1300 K)[1]

Density 4.385 g/cm³ at 25 °C[1][5]

Crystal Structure Trigonal, hP3[1][8]

Magnetic Susceptibility (χ) +13,900·10⁻⁶ cm³/mol[1]

Table 2: Physical Properties of Manganese(II) Bromide Tetrahydrate (MnBr2·4H2O)

Property Value

Molecular Weight 286.60 g/mol [1]

Appearance Pale pink to light red crystals[3]

Melting Point 64 °C[1]

Detailed Physical Characteristics
Manganese(II) bromide in its anhydrous form presents as a pink or light red crystalline solid.[2]

[6] The hydrated form, Manganese(II) bromide tetrahydrate, is characterized by its pale pink to

light red crystalline appearance.[3] A key physical property is its hygroscopic nature, meaning it
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readily absorbs moisture from the atmosphere.[3][6] This necessitates storage in a dry, cool,

and well-ventilated area under an inert atmosphere to maintain its integrity.[9]

The solubility of MnBr2 is a critical factor in its application, particularly in solution-based

synthesis and as an electrolyte. It is highly soluble in water, and its solubility increases with

temperature.[3][7]

Table 3: Solubility of Anhydrous MnBr2 in Water

Temperature (°C) Solubility ( g/100 g of water)

0 127.3[7]

20 146.9[7]

40 168.8[7]

100 228[7]

Beyond water, MnBr2 exhibits varying degrees of solubility in other solvents. It is very slightly

soluble in diethyl ether and insoluble in liquid ammonia.[7]

Anhydrous MnBr2 possesses a trigonal crystal structure.[7][8] The structure is two-dimensional,

consisting of sheets of MnBr2.[8] Within these sheets, each Manganese (Mn²⁺) ion is

octahedrally coordinated to six bromide (Br⁻) ions, with each bromide ion being shared by two

manganese atoms.[8][10] This arrangement forms edge-sharing MnBr₆ octahedra.[8]

In the dihydrate form (MnBr2·2H2O), the crystal structure consists of polymeric chains of

manganese and bromine atoms. The water molecules occupy the remaining octahedral

positions around the metal atom and link adjacent chains through hydrogen bonds.[10]

Chemical Properties and Reactivity
Manganese(II) bromide is an ionic compound that participates in a variety of chemical

reactions, making it a valuable reagent in both inorganic and organic synthesis.

Lewis Acidity
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The manganese(II) center in MnBr2 acts as a Lewis acid, capable of accepting electron pairs.

This property is central to its catalytic activity in various organic transformations.

Precursor for Material Synthesis
A significant application of MnBr2 is its role as a precursor in the synthesis of other

manganese-based materials.[4][5] These include:

Manganese-containing thin films and nanoparticles: These materials are under investigation

for applications in data storage and magnetic sensing due to the paramagnetic properties of

manganese.[4]

Organic-inorganic hybrid materials: MnBr2 is used to synthesize hybrid materials for

optoelectronic devices, such as green light-emitting diodes (LEDs) and UV photodetectors.

[5]

Metal-Organic Frameworks (MOFs): The Lewis acidic nature of the Mn²⁺ ion allows it to

serve as a metallic node in the construction of MOFs.

Catalytic Activity
Manganese(II) bromide can be employed as a catalyst in organic synthesis. For instance, it has

been used as a substitute for palladium in the Stille reaction, a cross-coupling reaction that

forms a carbon-carbon bond.[1]

Experimental Protocols
Synthesis of Manganese(II) Bromide-based Organic-
Inorganic Hybrid Crystals
This protocol outlines a general method for the synthesis of (TPS)2MnBr4, a novel 0D

manganese bromide hybrid, as described in recent literature.[11]

Objective: To synthesize single crystals of (TPS)2MnBr4 for photoluminescence studies.

Materials:

Triphenylsulfonium bromide (TPSBr)
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Manganese(II) bromide tetrahydrate (MnBr2·4H2O) (98% purity)[11]

Ethanol (anhydrous)

Ethyl acetate (anhydrous)

Procedure:

In a clean, dry flask, dissolve stoichiometric amounts of triphenylsulfonium bromide and

manganese(II) bromide tetrahydrate in anhydrous ethanol at room temperature.[11]

Stir the solution until all solids have completely dissolved.

Slowly add anhydrous ethyl acetate to the solution, which acts as an antisolvent.[11]

The addition of the antisolvent will induce the crystallization of the (TPS)2MnBr4 product.

Allow the crystallization to proceed at room temperature.

Collect the resulting crystals by filtration.

Wash the crystals with a small amount of ethyl acetate to remove any residual soluble

impurities.

Dry the crystals under vacuum.

Characterization:

The phase purity and crystallinity of the synthesized material can be confirmed using powder

X-ray diffraction (PXRD).[11]

Applications
The unique properties of Manganese(II) bromide lend it to a variety of applications across

different scientific and industrial sectors.

Electronics and Energy Storage
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Batteries: MnBr2 is utilized in rechargeable batteries, particularly in redox flow batteries,

where it contributes to the efficient storage and release of electrical energy.[5]

Solar Cells: It serves as an electrolyte in dye-sensitized solar cells, facilitating the conversion

of light into electrical energy.[5]

Light-Emitting Diodes (LEDs): As a precursor, it is a key component in the development of

highly efficient phosphorescent green-light-emitting diodes (PHOLEDs).[5]

Materials Science
MnBr2 is a valuable tool for studying manganese coordination chemistry and magnetic

phenomena.[4] Its stability and reactivity make it an excellent starting material for synthesizing

a variety of manganese complexes with interesting optical, electrical, or magnetic properties.[4]

For instance, it is used in the preparation of manganese oxide nanoparticles for battery

technology and catalysis.[2]

Environmental Applications
Manganese(II) bromide is also utilized in wastewater treatment processes to aid in the removal

of contaminants.[2]

Safety and Handling
Manganese(II) bromide is classified as harmful if swallowed, in contact with skin, or if inhaled.

[9][12] It is essential to handle this chemical with appropriate personal protective equipment

(PPE) in a well-ventilated area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety glasses or goggles and a face shield are recommended.[9]

Skin Protection: Wear nitrile or rubber gloves and a protective suit.[9]

Respiratory Protection: Use an approved respirator, especially when dealing with the powder

form to avoid dust inhalation.[9]

Storage and Disposal
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Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6][9] Due

to its hygroscopic nature, storage under an inert gas is recommended.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[6][12]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6][9]

Skin Contact: Wash the affected area with soap and water.[6][9]

Inhalation: Remove the individual to fresh air.[6][9]

Ingestion: Rinse the mouth with water and seek immediate medical attention.[6][9]

Visualization of Concepts
Crystal Structure of Anhydrous MnBr2
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Caption: Simplified 2D representation of the edge-sharing MnBr₆ octahedra.

Experimental Workflow: Synthesis of (TPS)2MnBr4
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Workflow for (TPS)2MnBr4 Synthesis

Synthesis Steps

arrow

Dissolve TPSBr and
MnBr2·4H2O in Ethanol
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(Antisolvent) Crystallization Filtration and Washing Drying under Vacuum

Step-by-step workflow for the synthesis of (TPS)2MnBr4 crystals.

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of (TPS)2MnBr4 crystals.

Conclusion
Manganese(II) bromide is a compound of significant scientific and industrial importance. Its

well-defined physical and chemical properties, coupled with its versatility as a precursor and

catalyst, make it a valuable material in the fields of electronics, energy storage, and materials

science. A thorough understanding of its characteristics, as outlined in this guide, is crucial for

its safe and effective application in research and development. The ongoing exploration of its

potential in novel materials and technologies promises to further expand its utility in the years

to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact
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